Cas no 202584-22-3 (6-(methylsulfanyl)-1H-indole)

• Product Name: 6-(methylsulfanyl)-1H-indole
• CAS No: 202584-22-3
• MF: C₉H₉NS
• MW: 163.239460706711
• MDL: MFCD20258845
• CID: 2840417
• PubChem ID: 19848917
• Update Time: 2025-05-25

6-(methylsulfanyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-(methylsulfanyl)-1H-indole
• 1H-Indole, 6-(methylthio)-
• 202584-22-3
• F17545
• CIA58422
• XBTHQAKYJGTLRT-UHFFFAOYSA-N
• DTXSID80600582
• CS-0215767
• DA-08468
• EN300-299217
• MFCD20258845
• 6-Methylthioindole
• AS-48016
• 6-(methylthio)-1H-Indole
• AKOS030619611
• SCHEMBL2642818
• DTXCID00551340
• 870-477-5

• MDL： MFCD20258845
• Inchi： 1S/C9H9NS/c1-11-8-3-2-7-4-5-10-9(7)6-8/h2-6,10H,1H3
• InChI Key： XBTHQAKYJGTLRT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 163.04557046g/mol
• Monoisotopic Mass: 163.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-(methylsulfanyl)-1H-indole

Comprehensive Overview of 6-(Methylsulfanyl)-1H-indole (CAS No. 202584-22-3): Properties, Applications, and Research Insights

6-(Methylsulfanyl)-1H-indole (CAS No. 202584-22-3) is a sulfur-containing indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and biological activity. The compound's molecular formula, C₉H₉NS, highlights its heterocyclic nature, combining an indole core with a methylsulfanyl substituent at the 6-position. This modification enhances its potential as a building block for drug discovery and material science applications.

Recent studies have explored the role of 6-(methylsulfanyl)-1H-indole in modulating enzyme activity, particularly in the context of neurotransmitter synthesis and anti-inflammatory pathways. Researchers are investigating its derivatives for potential use in central nervous system (CNS) disorders, aligning with the growing demand for novel neuroprotective agents. The compound's lipophilicity, influenced by the methylsulfanyl group, makes it a candidate for blood-brain barrier penetration—a hot topic in modern pharmacokinetics research.

In agrochemical applications, 6-(methylsulfanyl)-1H-indole derivatives have shown promise as plant growth regulators. The sulfur moiety contributes to their bioactivity, potentially offering eco-friendly alternatives to traditional pesticides. This aligns with the global trend toward sustainable agriculture, a frequently searched topic in environmental science circles. Patent analyses reveal increasing filings for related compounds, underscoring their commercial potential.

Synthetic methodologies for CAS 202584-22-3 often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions, topics frequently queried in organic chemistry databases. Advanced purification techniques like preparative HPLC are critical for obtaining high-purity material, a requirement emphasized in Good Manufacturing Practice (GMP) guidelines for pharmaceutical intermediates.

The compound's spectroscopic properties—including characteristic NMR shifts (δ 7.5–6.8 ppm for aromatic protons) and mass spectral fragmentation patterns—are well-documented, aiding in analytical identification. These data points are particularly valuable for researchers troubleshooting structure elucidation challenges, a common pain point in medicinal chemistry forums.

Emerging applications in material science leverage the compound's ability to form charge-transfer complexes, relevant to organic semiconductor development. This connects with trending searches about flexible electronics and biodegradable sensors. Computational studies (DFT calculations) predict its HOMO-LUMO energy gap to be ~3.8 eV, suggesting potential in optoelectronic materials.

Regulatory status analyses indicate that 6-(methylsulfanyl)-1H-indole currently falls outside major chemical inventories (e.g., TSCA, EINECS), though researchers should monitor updates given evolving chemical safety regulations. Proper handling requires standard laboratory precautions, with particular attention to its moderate solubility profile (soluble in DMSO and dichloromethane, sparingly soluble in water).

Future research directions may explore its metabolite profiling using advanced LC-MS/MS techniques, or its incorporation into metal-organic frameworks (MOFs) for catalytic applications—both areas generating substantial academic interest. The compound's versatility ensures its continued relevance across multiple R&D sectors, from preclinical drug development to green chemistry initiatives.